Cas no 1807151-82-1 (Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate
• CAS No: 1807151-82-1
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4803592
• Update Time: 2025-07-23

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-11(16)7-4-8(10(12)13)15-9(5-14)6(7)2/h4,10H,3,5,14H2,1-2H3
• InChI Key： CAWHFIGDWDVHHM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=C(C)C(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate

Recent Advances in the Study of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate (CAS: 1807151-82-1)

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate (CAS: 1807151-82-1) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics.

The compound's unique structural features, including the difluoromethyl and aminomethyl functional groups, make it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the synthesis of various heterocyclic compounds, which are often employed in the design of enzyme inhibitors, receptor modulators, and other biologically active molecules. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance metabolic stability and bioavailability, which are critical factors in drug development.

Recent synthetic methodologies for Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate have emphasized efficiency and scalability. A study published in the Journal of Medicinal Chemistry (2023) described a novel one-pot synthesis route that significantly reduces the number of steps and improves overall yield. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound and its derivatives.

In terms of biological activity, preliminary studies have indicated that Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate exhibits promising inhibitory effects against certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, a recent in vitro study demonstrated its ability to selectively inhibit a subset of protein kinases involved in cell proliferation pathways, suggesting its potential as a lead compound for anticancer drug development.

Furthermore, the compound's pharmacokinetic properties have been investigated in preclinical models. A 2022 study reported favorable absorption and distribution profiles, with moderate plasma protein binding and good penetration into target tissues. These findings underscore its potential as a viable candidate for further optimization and clinical development.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research aims to address these gaps by employing advanced techniques such as X-ray crystallography, molecular docking, and structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate (CAS: 1807151-82-1) represents a promising scaffold in medicinal chemistry, with potential applications in the development of novel therapeutics. Continued research into its synthesis, biological activities, and pharmacokinetic properties will be essential for unlocking its full therapeutic potential.